Cas no 600-36-2 (2,4-dimethylpentan-3-ol)

2,4-dimethylpentan-3-ol Properties

Names and Identifiers

• 2,4-Dimethyl-3-pentanol
• Diisopropylcarbinol
• 2,4-Dimethyl-3-hydroxypentane
• 2,4-dimethyl-3-pentano
• 2,4-dimethyl-pentan-3-ol
• 2-4-Dimethyl-pentanol-3
• Diisopropylmethanol
• 2,4-DIMETHYL-4-PENTEN-2-OL
• DIMETHYL METHALLYL CARBINOL
• 2.4-Dimethyl-3-pentanol
• 2,4-dimethyl-3-pentyl alcohol
• 2,4-Dimethylpentane-3-ol
• 3-Pentanol,2,4-dimethyl
• di-iPr-carbinol
• Diisopropylmethyl alcohol
• 2,4-dimethylpentan-3-ol
• +Expand

• MDL： MFCD00039615
• InChIKey： BAYAKMPRFGNNFW-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H16O/c1-5(2)7(8)6(3)4/h5-8H,1-4H3
• SMILES： CC(C)C(C(C)C)O
• BRN： 1731593

Computed Properties

• Exact Mass: 116.12000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 116.120115
• Heavy Atom Count: 8
• Complexity: 49.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 1.65930
• PSA: 20.23000
• Refractive Index: n20/D 1.425(lit.)
• Water Partition Coefficient: 32.4 g/L (20 ºC)
• Boiling Point: 136°C
• Melting Point: -70 ºC
• Flash Point: Fahrenheit: 98.6 ° f < br / > Celsius: 37 ° C < br / >
• FEMA: 3723
• Color/Form: colorless liquid
• Solubility: Soluble in ethanol and ether, slightly soluble in water.
• Density: 0.829 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether